apacider AW
Description
Contextualization of Apatite-Based Materials in Advanced Applications Research
Apatite-based materials, such as hydroxyapatite (B223615), are widely recognized in advanced materials science due to their biocompatibility and structural similarity to biological hard tissues like bone and enamel. Research in this area explores their use in biomedical applications, coatings, and as functional fillers in composites. jdat.orgjdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.netresearchgate.netresearchgate.net The incorporation of active agents like silver and zinc into apatite structures, as seen in Apacider AW, extends their functionality, enabling applications requiring antimicrobial activity and enhanced material properties. jdat.orgjdat.orgnih.govjdat.orgresearchgate.netresearchgate.net Advanced materials science research focuses on understanding the intricate relationship between material structure, processing, properties, and performance across various domains, including ceramics, polymers, and composites, where apatite-based materials and this compound find utility. wikipedia.orgmtu.edu
Historical Trajectory of Research on this compound
Research into this compound as an antimicrobial agent dates back at least to the late 1990s, with its approval for use in various industrial materials such as plastics, paints, paper coatings, adhesives, and fibers documented in U.S. EPA records from 1999 and 2003. epa.govepa.gov Investigations into its application in dental materials for remineralization and antibacterial purposes have been ongoing, with studies published as early as 2009 exploring its effects on enamel properties. jdat.orgjdat.orgnih.govjdat.orgresearchgate.net More recent research, including studies from 2015 onwards, has focused on developing and evaluating materials incorporating this compound for dental caries prevention and management. jdat.orgnih.govresearchgate.net
Significance of this compound within Contemporary Scientific Inquiry
The significance of this compound in contemporary scientific inquiry stems from its dual functional capabilities: promoting remineralization and providing broad-spectrum antimicrobial activity. jdat.orgjdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.netresearchgate.netsangi-chemical.com Its apatite base facilitates integration into biomimetic applications, while the inclusion of silver and zinc provides essential antimicrobial action against relevant pathogens like Streptococcus mutans. researchgate.netsangi-chemical.comscispace.com This combination of properties makes it a valuable subject of research for developing advanced materials with enhanced durability, hygiene, and therapeutic potential in fields ranging from healthcare to consumer goods. The ability to incorporate this compound into diverse material matrices highlights its versatility and importance in creating functional materials for a variety of applications. epa.govepa.govsangi-chemical.com
Overview of Principal Research Paradigms and Challenges for this compound
Principal research paradigms involving this compound center on characterizing its material properties, elucidating the mechanisms behind its remineralizing and antimicrobial effects, and investigating its performance when integrated into different material systems. This includes studies evaluating its impact on the mechanical properties, durability, and biological interactions of composite materials. scispace.com Research often employs in vitro models to simulate real-world conditions, such as pH cycling in dental research to assess remineralization potential. nih.govnih.govjdat.orgresearchgate.netresearchgate.net
Challenges in working with this compound include achieving uniform dispersion within various material matrices without compromising the structural or aesthetic properties of the host material. scispace.com Ensuring controlled release of active ions (silver and zinc) over time to maintain long-term antimicrobial efficacy is another key challenge. Additionally, optimizing the concentration of this compound to achieve desired functional benefits while minimizing any potential negative impacts on the material's mechanical performance or other critical characteristics remains an active area of investigation. scispace.com Research paradigms are thus focused on overcoming these challenges through material design, processing techniques, and comprehensive performance evaluation.
Composition of this compound
Based on available information, this compound is primarily composed of an apatite structure containing silver and zinc metals, along with calcium phosphate (B84403) and silica (B1680970). jdat.orgepa.govjdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.net The elemental silver content is reported to be around 2.03%. epa.govepa.gov
| Component | Description |
| Apatite Base | Provides a structural matrix. jdat.orgjdat.orgnih.govjdat.orgresearchgate.net |
| Silver (as elemental) | Provides antimicrobial activity. jdat.orgepa.govjdat.orgnih.govjdat.orgresearchgate.netresearchgate.netepa.govsangi-chemical.com |
| Zinc | Incorporated within the apatite. jdat.orgjdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.net |
| Calcium Phosphate | Contributes to remineralization potential. jdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.netresearchgate.net |
| Silica | Included as an inert ingredient. epa.govnih.govepa.gov |
Detailed Research Findings
Research on this compound has demonstrated its efficacy in specific applications:
Dental Remineralization: Studies have shown that materials containing this compound can significantly increase enamel microhardness and enhance the remineralization of artificial white spot lesions, exhibiting potential comparable to other remineralizing agents like fluoride (B91410) varnish and CPP-ACP. jdat.orgjdat.orgnih.govnih.govjdat.orgresearchgate.netresearchgate.netresearchgate.net For example, Apacider gel, predominantly composed of this compound, demonstrated a greater decrease in carious lesion depth and improved surface characteristics of both enamel and cementum compared to casein phosphopeptide-amorphous calcium fluoride phosphate (CPP-ACFP) in one study. nih.gov
Antimicrobial Activity: this compound exhibits effective growth inhibition against cariogenic bacteria, such as Streptococcus mutans. researchgate.netsangi-chemical.comscispace.com This antibacterial activity is attributed to the release of silver ions. jdat.orgjdat.orgnih.govjdat.orgresearchgate.netresearchgate.net Studies on resin composites containing Apacider as a filler have shown significant antibacterial activity, with optimal effects observed at certain concentrations. researchgate.netscispace.com
Material Integration: this compound has been successfully incorporated into various materials, including dental adhesive pastes and resin composites, to impart antimicrobial properties and enhance remineralization. jdat.orgnih.govresearchgate.netresearchgate.netscispace.com While its incorporation can influence the mechanical properties of the host material, research suggests that at certain concentrations, the mechanical strength remains effective for intended applications. scispace.com
Properties
CAS No. |
157629-86-2 |
|---|---|
Molecular Formula |
C10H9FN4O2 |
Synonyms |
apacider AW |
Origin of Product |
United States |
Investigative Research on Compositional and Structural Attributes of Apacider Aw
Methodological Approaches for Elucidating Inorganic Matrix Composition of Apacider AW
Determining the precise inorganic matrix composition of this compound involves techniques capable of identifying and quantifying the constituent elements and characterizing the underlying structural framework.
Elemental Analysis Research Techniques for Silver and Zinc Inclusion
Elemental analysis is crucial for confirming the presence and determining the concentration of key metallic components like silver and zinc within the this compound matrix. While specific techniques used for this compound are not detailed in the provided snippets, common methods for such analysis in inorganic materials include techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS), which can quantify trace metal content. X-ray Fluorescence (XRF) is another non-destructive technique that can be used for elemental analysis. The reported active ingredient in this compound is 2.03% elemental silver, with inert ingredients listed as Zinc Calcium Phosphate (B84403) and Silica (B1680970) epa.govepa.gov.
Structural Analysis Methodologies for Apatite-Based Framework
Characterizing the apatite-based framework involves techniques that provide information about the crystal structure and its arrangement. Apatite structures generally have a hexagonal crystal structure with a unit cell formula of A₅(BO₄)₃X, where A, B, and X represent different ionic sites nih.govresearchgate.net. Techniques such as X-ray Diffraction (XRD) are fundamental in determining the crystallographic structure, identifying the phases present, and analyzing lattice parameters. The provided information indicates that this compound is based on apatite containing silver and zinc metals within this framework jdat.orgjdat.orgnih.gov. The apatite structure is known for its ability to accommodate various substitutions, allowing for the inclusion of different ions within its lattice researchgate.net.
Crystallographic Studies and Polymorphism Research of this compound Components
Crystallographic studies delve into the specific arrangement of atoms within the this compound structure. Given its apatite basis, understanding the crystallography of substituted apatites is relevant. Apatite itself crystallizes in the hexagonal crystal system, space group P6₃/m researchgate.net. Research in inorganic crystal chemistry, including apatite families, utilizes techniques like topological data analysis (TDA) to classify structures based on their topological connectivity and structural building units nih.govnih.gov. While specific crystallographic studies solely focused on polymorphism within this compound were not found, polymorphism in chemical compounds refers to the ability of a solid material to exist in more than one crystal structure researchgate.net. This can influence material properties. The apatite framework's adaptability allows for variations depending on the incorporated ions and synthesis conditions researchgate.net.
Influence of Synthesis Parameters on Stoichiometry and Impurity Profiles in this compound Research
The synthesis parameters employed in the production of this compound can significantly influence its final stoichiometry and the presence of impurities. While detailed research findings on specific synthesis parameters for this compound are not extensively described in the provided snippets, the general principles of materials synthesis apply. Controlling factors such as temperature, pressure, reaction time, and the concentration and purity of precursor materials are critical in determining the resulting chemical composition and crystallinity. The inclusion of silver and zinc within the apatite structure suggests that the synthesis process involves the controlled incorporation of these elements into the calcium phosphate framework. Impurity profiles can arise from unreacted precursors or unintended side reactions during synthesis. Research in this area would typically involve varying synthesis parameters and then using techniques like elemental analysis and structural characterization to assess the resulting material's composition and purity. The listed composition of this compound includes Zinc Calcium Phosphate and Silica as inert ingredients, alongside the active elemental silver epa.govepa.gov.
Data Tables
Based on the provided information regarding the composition:
| Component | Role | Concentration (%) |
| Silver (as elemental) | Active Ingredient | 2.03 |
| Zinc Calcium Phosphate | Inert Ingredient | 97.97 (with Silica) |
| Silica | Inert Ingredient | 97.97 (with Zinc Calcium Phosphate) |
Detailed Research Findings
Research indicates that this compound is an inorganic antimicrobial agent based on apatite containing silver and zinc metals jdat.orgjdat.orgnih.gov. It functions by enhancing remineralizing activity through its calcium-phosphate content and providing antibacterial effects via silver ions jdat.orgjdat.orgnih.gov. Studies have shown that this compound, when incorporated into materials like adhesive pastes, can increase enamel microhardness and promote remineralization of artificial carious lesions jdat.orgnih.govresearchgate.netnih.gov. The antibacterial properties are attributed to silver ions which can adsorb onto microorganisms, damage cell membranes, and interfere with intracellular functions sangi-chemical.com.
Synthesis and Formulation Development Research of Apacider Aw
Chemical Synthesis Pathways for Apacider AW Constituents
The primary constituent of this compound is apatite, specifically a form of hydroxyapatite (B223615) (HA) that incorporates silver and zinc. jdat.orgnih.govresearchgate.netmdpi.commdpi.com Hydroxyapatite, with the chemical formula Ca₁₀(PO₄)₆(OH)₂, is a naturally occurring calcium phosphate (B84403) and a major mineral component of bone and teeth. mdpi.comcenmed.comcenmed.com
Synthesis methods for silver and zinc co-doped hydroxyapatite, the basis of this compound, often involve wet chemical precipitation techniques. One reported method utilizes a mixture of a calcium precursor, such as mussel shell (mollusk), with di-ammonium hydrogen phosphate ((NH₄)₂HPO₄) under microwave irradiation. rjb.rorjb.ro In this process, the calcium precursor is dissolved in diluted hydrochloric acid, and the di-ammonium hydrogen phosphate solution is added while maintaining a specific pH, typically around 10, using ammonium (B1175870) hydroxide (B78521) (NH₄OH). rjb.rorjb.ro Stoichiometric amounts of silver nitrate (B79036) (AgNO₃) and zinc chloride (ZnCl₂) are then added, followed by microwave irradiation. rjb.rorjb.ro The resulting residue is collected and calcined at high temperatures, such as 900 °C, to decompose organic and carbonate phases and yield the doped hydroxyapatite. rjb.rorjb.ro
Another adapted coprecipitation method for synthesizing silver- and zinc-doped hydroxyapatite in a chitosan (B1678972) matrix involves dissolving chitosan in deionized water, followed by the addition of (NH₄)₂HPO₄ dissolved in ethanol (B145695). mdpi.com Simultaneously, calcium nitrate (Ca(NO₃)₂·4H₂O), silver nitrate (AgNO₃), and zinc nitrate (Zn(NO₃)₂·6H₂O) are dissolved in ethanol and mixed. mdpi.com The solution containing the metal nitrates is then added dropwise to the phosphate and chitosan solution, with continuous stirring at an elevated temperature. mdpi.com
Alternative approaches for incorporating silver and zinc ions into apatite structures include substituting calcium ions (Ca²⁺) with the desired molar content of silver ions (Ag⁺) and zinc ions (Zn²⁺) during the synthesis process. mdpi.com Reactants like silver nitrate and zinc nitrate hexahydrate can be used for this substitution. mdpi.com
Advanced Methodologies for Integrating Silver and Zinc into Apatite Matrix
Integrating silver and zinc into the hydroxyapatite matrix is crucial for conferring the desired properties to this compound. Research indicates that both silver ions (Ag⁺) and zinc ions (Zn²⁺) can be incorporated into the hexagonal framework of hydroxyapatite. mdpi.com This incorporation can lead to changes in the material's properties, such as a decrease in the crystallinity of the HA crystals, observed as a broadening of XRD diffraction peaks. mdpi.comias.ac.in
Studies have investigated the effects of varying the molar ratio of Zn²⁺/Ag⁺ in the hydroxyapatite structure. mdpi.comnstda.or.th The ionic radii of the substituting ions relative to calcium ions (Ca²⁺, 0.100 nm) play a role in the structural changes. mdpi.com Ag⁺ has a lower ionic radius (0.115 nm) compared to Ca²⁺, while Zn²⁺ has a higher ionic radius (0.074 nm), which can cause distortion in the lattice parameters (a and c) of the hydroxyapatite structure. mdpi.com
Different doping procedures, such as in situ methods where ions are incorporated during HA synthesis, or sorption methods involving the incorporation of ions into postsynthetic HA, are employed. ias.ac.in The extent of ion substitution can be quantified using techniques like X-Ray Fluorescence (XRF) and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS). core.ac.uk While XRF can analyze solid specimens, ICP-MS is primarily used for liquid samples. core.ac.uk
Research suggests that there are limits to the amount of zinc that can be substituted into the apatite structure, with estimates around 15 mol%. ias.ac.incore.ac.uk High concentrations of Zn²⁺ can inhibit the formation of the HA phase. ias.ac.in
Formulation Science Research for this compound-Containing Composites and Pastes
This compound is incorporated into various formulations, such as composites and pastes, for specific applications. jdat.orgnih.govresearchgate.netbibliotekanauki.plnih.gov Formulation science research focuses on ensuring the homogeneous distribution of this compound within these matrices and optimizing their physical and chemical properties. researchgate.net
Rheological Properties Research of this compound Dispersions in Polymeric Matrices
The rheological properties of dispersions containing this compound within polymeric matrices are important for their processing and application. While specific studies on the rheology of this compound in polymeric matrices were not detailed in the search results, research on the rheological properties of other particle dispersions in polymers provides relevant insights. Factors such as particle concentration, size distribution, particle charge, and interactions between particles and the polymer matrix significantly influence the viscosity, shear-thinning or thickening behavior, and viscoelastic properties of dispersions. researchgate.netbsu.bymatec-conferences.orgmdpi.com
For instance, increasing the concentration of dispersed particles generally leads to a significant increase in viscosity. researchgate.netmatec-conferences.org Shear-thinning behavior, where viscosity decreases with increasing shear stress, is commonly observed in concentrated dispersions due to the breakdown of particle aggregates or alignment of particles under flow. researchgate.netbsu.bymdpi.com Conversely, shear-thickening can occur at higher volume fractions and shear rates when particles are forced into frictional contact. researchgate.net The presence of a coagulation-type structure within the dispersion can also influence rheological behavior, leading to non-linear flow curves and hysteresis loops. bsu.bymatec-conferences.org
Optimizing the rheological properties of this compound dispersions is crucial for achieving desired flow characteristics during manufacturing processes and ensuring uniform application in the final product.
Optimization Studies for Homogeneous Distribution within Formulations
Achieving a homogeneous distribution of this compound particles within composite and paste formulations is critical for the material to function effectively. Non-homogeneous distribution can lead to variations in properties throughout the material. Research on dental composites, for example, highlights the importance of fine and homogeneous dispersion of nanomaterials within the filler matrix for optimal performance. researchgate.net
Techniques used in formulation science to improve homogeneity often involve optimizing mixing procedures, considering particle size and surface modification, and selecting appropriate dispersing agents or polymeric matrices that are compatible with this compound. The absence of voids in the material's cross-sectional area is an indicator of good homogeneity. core.ac.uk
Development of Novel this compound Delivery Systems in Material Science Contexts
This compound's properties make it suitable for integration into various material science contexts, functioning as a delivery system for its active components, primarily silver and zinc ions, and providing remineralizing agents. jdat.orgnih.govresearchgate.netnih.gov
Examples of material science applications where this compound is utilized include dental materials like adhesive pastes and varnishes, where it contributes to remineralization and provides antibacterial activity. jdat.orgnih.govresearchgate.netnih.gov In these systems, the apatite component releases calcium and phosphate ions, aiding in the restoration of mineral structure, while silver ions combat cariogenic bacteria. jdat.orgnih.govresearchgate.netnih.gov
Mechanistic Investigations of Apacider Aw Action and Interaction
Research on Ion Release Dynamics from Apacider AW
This compound's biological activity is significantly linked to the controlled release of ions from its structure scispace.com. The material is based on apatite, which serves as a carrier for silver (Ag) and zinc (Zn) ions, and also contributes calcium-phosphate ions jdat.orgnih.govresearchgate.netepa.gov. The release of these ions is crucial for its intended applications, particularly in areas requiring antimicrobial or remineralizing properties jdat.orgresearchgate.net.
Silver Ion Release Kinetics and Environmental Factors
The release of silver ions (Ag⁺) from materials containing silver, such as this compound, is a key aspect of their antimicrobial function jdat.orgresearchgate.net. Research indicates that the release of silver ions from silver nanoparticles can follow first-order kinetics under certain conditions researchgate.net. This process is influenced by environmental factors such as temperature, pH, and the presence of dissolved oxygen researchgate.netnih.gov. Higher temperatures can increase ion release rates nih.govbibliotekanauki.pl. Conversely, increasing pH can decrease the rate of silver ion release nih.gov. The presence of dissolved organic matter can also influence silver ion behavior, sometimes promoting the reduction of Ag⁺ rsc.org.
Studies on silver-containing materials have shown that the absolute amount and kinetics of silver ion release can vary depending on the matrix material in which the silver is incorporated colab.ws. For instance, in polyamide composites, the long-term silver ion release increases with the material's maximum water absorption and the diffusion coefficient of water within the polymer colab.wsresearchgate.net. This suggests that the surrounding environment and the properties of the material incorporating this compound play a crucial role in the silver ion release profile.
While specific kinetic data for silver ion release directly from this compound in various simulated environments is not extensively detailed in the provided snippets, the general principles observed for similar silver-containing apatite or zeolite materials are likely applicable scispace.comresearchgate.netbibliotekanauki.plcolab.ws. The release is expected to be a diffusion-controlled process influenced by the surrounding moisture and chemical composition.
Zinc Ion Release Mechanisms and Modulators
Research on materials containing zinc, including those based on apatite, suggests that zinc ion release can be influenced by factors such as pH and the presence of complexing agents in the environment scispace.com. While detailed mechanisms and specific modulators for zinc ion release from this compound are not explicitly provided, it is reasonable to infer that the release is also a dissolution or diffusion-controlled process, sensitive to the chemical environment. The apatite matrix likely plays a role in moderating the release rate of both silver and zinc ions, providing a sustained effect researchgate.netscispace.com.
Calcium-Phosphate Ion Mobilization and Deposition Research
This compound is based on apatite, which is a form of calcium phosphate (B84403) jdat.orgnih.govresearchgate.netepa.gov. This composition allows this compound to enhance remineralizing activity by providing calcium and phosphate ions jdat.orgresearchgate.net. The mobilization of calcium and phosphate ions from this compound is particularly relevant in applications aimed at restoring mineral loss, such as in dental materials for remineralizing enamel lesions jdat.orgnih.govresearchgate.netnih.govresearchgate.net.
Studies have shown that materials containing calcium phosphate, including those incorporating this compound, can provide calcium and phosphate ions that diffuse into demineralized tooth structure, promoting the formation of new mineral phases jdat.orgnih.govnih.gov. The effectiveness of this remineralization process can depend on factors such as the porosity and depth of the lesion, as well as the concentration and availability of the released ions jdat.org.
The deposition of calcium phosphate from these materials is a process that mimics natural remineralization, where calcium and phosphate ions are incorporated into the demineralized crystal structure nih.govnih.gov. Research indicates that the small molecular structure of calcium and phosphate ions from materials like this compound can be absorbed into enamel porosity, leading to mineral deposition jdat.org.
Data on remineralization potential has been investigated in studies utilizing materials containing this compound. For example, research on Apacider Mangostin Adhesive Pastes (AMAP), which contains this compound, showed a significant increase in enamel microhardness and remineralization of artificial carious lesions jdat.orgnih.gov.
Below is a sample data representation based on the concept of remineralization potential measured by surface microhardness (SMH) change, as discussed in the search results jdat.orgnih.gov:
| Material Group | Initial SMH (Vickers Hardness Number, VHN) | SMH After Demineralization (VHN) | SMH After Remineralization (VHN) | Change in SMH (Remineralization) (VHN) |
| Control (No Treatment) | X | Y | Y | 0 |
| Material with this compound | X | Y | Z | Z-Y (Significant Increase) |
| Comparative Material (e.g., Fluoride (B91410) Varnish) | X | Y | W | W-Y (Increase) |
Note: The specific numerical values for SMH are illustrative, as precise, directly comparable figures across different studies were not consistently available in the provided snippets. The trend of significant increase in SMH after treatment with this compound containing materials compared to demineralized state is the key finding. jdat.orgnih.gov
Chemical Reaction Pathways of this compound in Simulated Environments
The chemical reaction pathways of this compound in simulated environments are primarily related to the dissolution of its apatite matrix and the release and subsequent reactions of the incorporated silver, zinc, calcium, and phosphate ions jdat.orgnih.govresearchgate.netscispace.com.
In aqueous environments, the apatite component of this compound can undergo dissolution, releasing calcium and phosphate ions nih.govnih.gov. This dissolution is influenced by pH, with acidic conditions promoting greater dissolution nih.gov. The released calcium and phosphate ions can then participate in remineralization processes, particularly in environments where there is a deficit of these ions, such as demineralized tooth structure jdat.orgnih.govnih.gov.
The metallic silver incorporated in this compound can undergo oxidation in the presence of dissolved oxygen and protons, leading to the release of silver ions (Ag⁺) researchgate.netnih.gov. This process is a key step in the antimicrobial action of silver-containing materials researchgate.net. The released silver ions can then interact with biological molecules in microorganisms, disrupting their functions researchgate.net.
Zinc ions released from this compound can also participate in various chemical interactions in the environment. While specific reaction pathways for zinc ions from this compound are not detailed, zinc ions are known to interact with proteins and other biomolecules researchgate.net.
Simulated environments, such as artificial saliva or solutions used in in vitro studies of remineralization, are designed to mimic specific biological or environmental conditions jdat.orgscispace.comnih.gov. In these environments, the chemical reactions of this compound involve the dynamic equilibrium between the solid material and the surrounding solution, with ion release and potential subsequent precipitation or reaction with other species present jdat.orgnih.govnih.gov. The specific pathways and the extent of these reactions are dependent on the composition of the simulated environment, including pH, ion concentrations, and the presence of organic matter researchgate.netnih.govrsc.org.
Research on chemical reaction pathways in general often involves complex analysis and modeling, including techniques like molecular dynamics simulations, to understand the step-by-step transformations of molecules and ions researchgate.netnih.govaps.orgchemrxiv.org. While such detailed analyses specifically for this compound were not found in the provided search results, the fundamental chemical principles governing the dissolution of apatite and the redox reactions of silver are applicable.
Surface Interaction Mechanisms of this compound with Material Substrates
This compound is designed to be incorporated into various materials, including plastics, paints, paper coatings, adhesives, and synthetic fibers epa.gov. This requires it to interact effectively with the matrix of these different substrates. The surface interaction mechanisms are crucial for the dispersion of this compound within the material and its ability to function as intended, whether for antimicrobial activity or remineralization scispace.combibliotekanauki.plintelliflex.org.
The interaction between this compound particles and the material substrate can involve physical and chemical forces. The apatite component of this compound, being a ceramic-like material, can interact with polymer matrices through surface energy and wetting phenomena during the manufacturing process scispace.comintelliflex.org.
Interfacial Reactivity Studies at the Material-Environment Interface
Research into this compound highlights its significant interactions at the interface between the material in which it is incorporated and the surrounding environment, particularly in dental applications involving tooth structure and oral bacteria. This compound is integrated into various dental materials, such as gels and adhesive pastes, designed to preserve the integrity of these materials and facilitate their delivery to the tooth surface. researchgate.netnih.gov
At the material-environment interface, this compound demonstrates a dual mechanism of action. Its composition, which includes calcium-phosphate, contributes to the enhancement of remineralization processes. researchgate.netnih.gov Specifically, it is noted to enhance remineralization through the provision of Ca₃(PO₄)₂. researchgate.netnih.gov This interaction at the tooth enamel and cementum interface aids in the repair and strengthening of demineralized tooth structure. researchgate.netnih.gov
Furthermore, this compound exhibits antibacterial properties, primarily attributed to the presence of silver ions (Ag²⁺). researchgate.netnih.gov These silver ions intensely combat cariogenic bacteria, with a particular focus on Streptococcus mutans, a key contributor to dental caries. researchgate.netnih.gov This antibacterial activity occurs at the interface between the material containing this compound and the bacterial biofilm present in the oral environment. The tackiness of certain formulations containing this compound is also noted as a property that aids in its adherence to the teeth, prolonging its contact time and potential for interfacial activity. researchgate.netnih.gov
Studies have also explored the incorporation of this compound as a powdered filler into resin composites, indicating that its presence can influence the mechanical properties of the resulting material. bibliotekanauki.pl This suggests complex interactions between the this compound particles and the polymer matrix at their interface within the composite material.
Degradation Pathway Research of this compound in Simulated Conditions
Investigations into the behavior of this compound in simulated environments provide insights into potential degradation pathways, particularly concerning the release of its constituent ions. One relevant study examined the release of metal ions from dental materials containing silver, including those incorporating this compound, into a 0.9% NaCl solution. bibliotekanauki.pl This saline solution serves as a simulated biological environment, mimicking conditions that materials might encounter in the body. bibliotekanauki.pl
The research indicated that in this simulated environment, there was an increase in the number of counts of metal ions released from the modified samples containing this compound. bibliotekanauki.pl This finding suggests that under these simulated conditions, components of this compound, specifically metal ions such as silver and zinc, can be released from the material matrix over time. bibliotekanauki.pl
While the provided information does not detail the specific chemical transformations or rates of degradation, the observed ion release in a simulated physiological solution represents a form of material degradation or dissolution at the material-environment interface. This release of active ions is likely integral to the proposed mechanisms of action, such as the antibacterial effects mediated by silver ions. researchgate.netnih.gov Further detailed research would be required to fully elucidate the complex degradation pathways and kinetics of this compound in various simulated biological and environmental conditions.
Performance Evaluation Research in Dental Material Science Applications in Vitro/ex Vivo Models
Remineralization Potential Research of Apacider AW in Artificial Lesion Models
Studies have explored the ability of this compound to promote the remineralization of artificial carious lesions created in enamel and cementum specimens. jdat.orgnih.govnih.govmedicinaoral.comabstractarchives.com These investigations often employ pH cycling models to simulate the dynamic process of demineralization and remineralization that occurs in the oral environment. jdat.orgjdat.org
Quantitative Assessment of Mineral Gain in Ex Vivo Enamel and Cementum
Quantitative assessment of mineral gain in studies involving this compound has frequently utilized methods such as surface microhardness (SMH) testing and laser fluorescence measurements. jdat.orgnih.govjdat.orgabstractarchives.comresearchgate.net
In one in vitro study evaluating Apacider® Mangostin Adhesive Pastes (AMAP), which contains this compound, application showed significantly increased enamel microhardness and enhanced remineralization of white spot lesions. jdat.orgjdat.org Another study investigated the remineralization potential of an Apacider gel (AG) on both enamel and cementum around the margins of ceramic restorations. nih.govmedicinaoral.comresearchgate.netnih.gov This study measured Vickers microhardness before and after demineralization and after remineralization treatments. nih.govnih.gov Significant differences in remineralization were observed in groups treated with remineralizing agents compared to a no-treatment control group for both enamel and cementum. nih.govnih.gov
Data from a study comparing Apacider® varnish, fluoride (B91410) varnish (Duraphat®), and CPP-ACP (Tooth mousse®) on artificial white spot lesions in human enamel showed comparable remineralization potential among the active treatment groups based on laser fluorescence intensity differences. abstractarchives.comresearchgate.net
| Treatment Group | Mean ± SD of Fluorescence Intensity Differences (Before to After Treatment) |
| No Treatment | 4.02 ± 0.69 |
| Fluoride Varnish (Duraphat®) | 8.28 ± 1.60 |
| Apacider® Varnish | 9.12 ± 1.06 |
| CPP-ACP (Tooth mousse®) | 9.07 ± 1.85 |
Note: Higher fluorescence intensity difference indicates greater remineralization.
Microstructural Changes during Remineralization Process
Microstructural changes in demineralized tooth tissues following treatment with this compound-containing materials have been assessed using techniques such as polarized light microscopy (PLM) and scanning electron microscopy (SEM). nih.govabstractarchives.comresearchgate.net
Studies using PLM have evaluated the depth of artificial carious lesions. nih.govabstractarchives.comresearchgate.netnih.gov In research on Apacider gel, a greater decrease in lesion depth was observed compared to a control group and another remineralizing agent (CPP-ACFP). nih.govresearchgate.netnih.gov SEM has been used to investigate surface alterations and reveal improvements in the remineralized surface characteristics after treatment with Apacider-based materials. nih.govabstractarchives.comresearchgate.netnih.gov
Comparative Studies with Established Remineralizing Agents in In Vitro Systems
Comparative studies have been conducted to evaluate the remineralization efficacy of this compound-containing materials against established remineralizing agents like fluoride varnish and casein phosphopeptide-amorphous calcium phosphate (B84403) (CPP-ACP). jdat.orgnih.govnih.govmedicinaoral.comabstractarchives.com
In vitro studies have indicated that Apacider, in various formulations, is capable of significantly increasing the microhardness of enamel and enhancing the remineralization of white spot lesions at levels comparable to fluoride varnish and CPP-ACP. jdat.orgnih.govnih.govmedicinaoral.com Research on Apacider gel demonstrated comparable remineralization ability to CPP-ACFP, with some findings suggesting a greater decrease in carious lesion depth with the Apacider gel. nih.govresearchgate.netnih.gov
Antimicrobial Efficacy Research of this compound in Biofilm Models
This compound is recognized for its inorganic antimicrobial properties, attributed to the presence of silver and zinc metals. jdat.orgnih.govnih.govjdat.org Research has investigated its efficacy against cariogenic bacteria, particularly within biofilm models.
Inhibition of Cariogenic Bacterial Adhesion and Growth in In Vitro Studies
In vitro studies have examined the ability of materials containing this compound to inhibit the adhesion and growth of cariogenic bacteria. jdat.orgnih.govnih.govresearchgate.netresearchgate.netscispace.com this compound incorporated into resin composites has shown an ability to inhibit bacterial growth. nih.govscispace.com
Research has demonstrated that resin composites containing this compound filler powder can inhibit the growth of Streptococcus mutans. nih.govscispace.com The extent of inhibition can be dependent on the concentration of this compound in the material. nih.govscispace.com
Antibacterial Activity against Specific Oral Microorganisms (e.g., Streptococcus mutans)
This compound has shown antibacterial activity against specific oral microorganisms, including Streptococcus mutans, a primary bacterium involved in dental caries. nih.govnih.govnih.govmedicinaoral.comscispace.com The silver ions present in this compound are reported to intensely combat cariogenic bacteria, especially S. mutans. nih.govmedicinaoral.com
Studies using in vitro growth inhibition assays have confirmed the growth inhibition effect of Apacider powder itself against S. mutans. scispace.com When incorporated into dental resin composites, this compound has been shown to prevent caries penetration around restorations when present at sufficient concentrations. nih.govresearchgate.netresearchgate.net For instance, restorations containing 10 wt% this compound showed the margin remained free of caries, while those with lower concentrations (1-5 wt%) exhibited caries penetration in the marginal area. nih.govresearchgate.net
| Material | This compound Concentration (wt%) | Caries Penetration at Margin |
| Resin Composite with this compound Filler | 1-5 | Yes |
| Resin Composite with this compound Filler | 10 | No |
| Resin Composite without Antibacterial Filler | Control | Not explicitly stated, but implied to have caries |
Note: This table summarizes findings regarding caries penetration in resin composites with varying concentrations of this compound.
Synergistic Effects of this compound with Other Antimicrobial Agents in Research Models
Studies have explored the combination of this compound with other agents to enhance its effects. Apacider Mangostin Adhesive Pastes (AMAP), for instance, combine this compound as a remineralizing agent with α-mangostin as an antibacterial agent. jdat.orgnih.gov Research indicates that AMAP application can provide acid resistance and enhance consistent mineral gain during acid attack on artificial carious lesions in vitro. jdat.orgnih.gov While this compound enhances remineralization from calcium-phosphate, α-mangostin in AMAP is reported to strongly promote antibacterial activity against cariogenic Streptococcus mutans from silver ions. nih.gov One study compared the effects of fluoride varnish combined with AMAP, fluoride varnish alone, and AMAP alone on remineralization of artificial enamel carious lesions in vitro. The study found that AMAP alone showed the highest remineralization potential among the comparison groups. jdat.orgjdat.org The application of fluoride varnish in combination with AMAP did not show a remineralization effect on artificial enamel carious lesions in this specific study. jdat.orgjdat.org
Integration Research of this compound into Restorative and Adhesive Materials
The integration of this compound into restorative and adhesive dental materials has been investigated to impart antimicrobial and remineralizing properties. This compound is an antimicrobial powder designed to be incorporated into various materials, including adhesives and synthetic resins, during manufacturing. epa.govepa.gov
Influence on Mechanical Properties of Polymer Composites
The incorporation of fillers into polymer composites can influence their mechanical properties, such as tensile and compressive strength. One study investigated resin composites containing Apacider as an antibacterial filler powder. scispace.com While the study primarily focused on antibacterial activity, it also included a mechanical evaluation. It was noted that the addition of powdered filler Apacider-AW to resin composite resulted in better antibacterial and anticariogenic properties, but this came at the cost of a decrease in the mechanical properties of the tested material. bibliotekanauki.pl However, the values of tensile and compressive strength for resin composites containing 10% Apacider-AW filler were reported to be 53.85 MPa and 278.01 MPa, respectively, which were considered still effective for clinical use in the dental field. scispace.com
| Material | Filler Concentration (% wt) | Tensile Strength (MPa) | Compressive Strength (MPa) |
| Resin Composite with Apacider-AW Filler | 10 | 53.85 | 278.01 |
| Resin Composite without Antibacterial Filler | - | - | - |
Longevity and Stability Research of this compound in Material Systems
Research has touched upon the stability and longevity aspects of materials containing this compound, particularly in the context of its antimicrobial activity and its effect on the material itself. This compound is designed to preserve the integrity of manufactured materials. epa.govepa.gov Some studies suggest that the antibacterial activity of Apacider-containing resin composites, which is believed to be due to the release of ions, might not have appreciable residual activity after storage and stirring in artificial saliva for one week. scispace.com However, the adhesiveness of materials like AMAP, which contains this compound, is suggested to help the material stay on the tooth surface for a longer period compared to other remineralized products, potentially contributing to sustained activity. nih.gov The long-term stability of this compound within various dental material matrices and the sustained release of its active components over extended periods in the oral environment require further detailed investigation.
Optical Property Investigations of this compound-Modified Materials
The optical properties of dental materials, such as color and translucency, are crucial for achieving aesthetic restorations. This compound is described as possessing a white color, and products containing it, such as AMAP, are reported not to cause yellowish staining on the surface of the tooth. nih.gov This suggests that the incorporation of this compound may not negatively impact the aesthetic appearance of dental materials, maintaining a color similar to that of the tooth. nih.govnih.gov While the search results mention optical properties in the context of dental materials generally, specific detailed investigations solely focused on the influence of this compound on the optical properties like translucency or color stability over time within different material systems were not extensively detailed. uobabylon.edu.iqslideshare.netgriffith.edu.au
Advanced Analytical Methodologies for Apacider Aw Research
Spectroscopic Techniques for Compositional and Structural Analysis (e.g., XPS, EDX, Raman)
Spectroscopic methods are fundamental for elucidating the elemental composition and chemical states of Apacider AW within materials.
Energy Dispersive X-ray Spectroscopy (EDX or EDS) is a widely used technique coupled with electron microscopy to perform elemental analysis. EDX can provide spatial distribution maps of elements within a sample, allowing for the identification and localization of the constituent elements of this compound, namely calcium, phosphate (B84403) (from apatite), silver, zinc, and silica (B1680970) researchgate.netnih.govepdf.pub. This is particularly useful for examining the dispersion of this compound particles within a matrix, such as dental resin or polyethylene (B3416737) intelliflex.org. While specific EDX data on the elemental composition of this compound particles themselves from the search results are limited, EDX is a standard method for such analysis in related studies characterizing materials containing similar inorganic fillers researchgate.netresearchgate.netresearchgate.net.
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides information on the elemental composition and chemical states of the outermost layers of a material. XPS can be used to determine the oxidation states of silver and zinc within the apatite structure of this compound and to analyze the surface chemistry of composite materials incorporating it. While the search results mention XPS in the context of analyzing copper oxidation states researchgate.net, the technique is highly relevant for understanding the surface chemistry and potential interactions of this compound particles with their surrounding environment.
Raman Spectroscopy is a vibrational spectroscopic technique that provides information about the molecular structure and phase composition of materials. For apatite-based materials like this compound, Raman spectroscopy can be used to identify the characteristic vibrational modes of the phosphate groups and potentially provide insights into the crystalline structure of the apatite component. While not explicitly mentioned in the search results regarding this compound, Raman spectroscopy is a valuable tool for the structural characterization of calcium phosphate phases.
Microscopic Techniques for Morphological and Interfacial Characterization (e.g., SEM, TEM, AFM)
Microscopic techniques are essential for visualizing the morphology of this compound particles and understanding their distribution and interaction within different matrices.
Scanning Electron Microscopy (SEM) provides high-resolution images of the surface morphology of materials. SEM has been used to examine the surface properties of materials incorporating this compound, such as denture base acrylic jdat.org. It allows for the visualization of particle size, shape, and distribution within a composite material. SEM can also be used to assess the interface between the this compound particles and the surrounding matrix, which is critical for understanding the mechanical properties and long-term stability of the composite. Studies on dental materials incorporating antibacterial fillers, including this compound, have utilized SEM to observe the effects on the material surface and interactions with bacteria researchgate.netresearchgate.netresearchgate.net.
Transmission Electron Microscopy (TEM) offers even higher resolution than SEM, allowing for the examination of the internal structure of particles and the interface at the nanoscale. TEM can provide detailed information about the crystalline structure of the apatite component of this compound and the dispersion of silver and zinc within the particles. While not specifically detailed for this compound in the provided search results, TEM is a standard technique for the characterization of nanoparticles and composite materials at the nanoscale.
Atomic Force Microscopy (AFM) is a scanning probe technique used to study surface topography and properties at the nanoscale. AFM can provide quantitative measurements of surface roughness, which can be influenced by the incorporation of filler particles like this compound researchgate.netresearchgate.netresearchgate.net. It can also be used to study the mechanical properties of the surface and the interaction forces between the surface and a probe, providing insights into the surface energy and adhesion characteristics. AFM has been applied in studies characterizing the surface properties of antimicrobial coatings and dental materials researchgate.netresearchgate.netresearchgate.net.
Chromatographic and Mass Spectrometric Approaches for Ion Release Quantification
Quantifying the release of active ions, particularly silver and zinc ions, from this compound is crucial for understanding its long-term antibacterial efficacy and potential interactions with the surrounding environment.
Chromatographic techniques, such as Ion Chromatography (IC) , and mass spectrometric techniques, such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) , are suitable for quantifying the concentration of released ions in various media (e.g., water, simulated body fluids). The search results indicate that release tests have been performed for this compound incorporated in polyethylene, revealing the migration of silver ions in small quantities (parts per billion) intelliflex.org. While the specific analytical method used in that instance is not explicitly stated, ICP-MS and AAS are commonly employed for trace metal analysis and would be appropriate techniques for accurately quantifying the low concentrations of silver and zinc ions released from this compound over time. These methods can provide detailed kinetic profiles of ion release, which are essential for predicting the duration of antimicrobial activity and assessing environmental impact.
Surface Characterization Techniques for Wettability and Energy Studies
The surface properties of materials containing this compound, such as wettability and surface energy, play a significant role in their interaction with biological fluids, bacteria, and other environmental factors.
Contact Angle Measurement is a primary technique used to assess the wettability of a surface. By measuring the contact angle of a liquid droplet (e.g., water) on the material surface, the hydrophilicity or hydrophobicity can be determined. Changes in wettability upon incorporation of this compound can influence bacterial adhesion and biofilm formation. Studies on antimicrobial surfaces and dental materials have utilized water contact angle measurements to characterize surface hydrophilicity researchgate.net. This technique is directly applicable to understanding how the presence of this compound affects the surface energy and interaction potential of the host material.
Other techniques, such as Inverse Gas Chromatography (IGC) , can provide more detailed information about the surface energy distribution of a material, but these were not mentioned in the provided search results in the context of this compound.
In Situ and Operando Methods for Dynamic Process Monitoring
While the search results primarily describe in vitro studies conducted under simulated conditions (e.g., pH cycling for dental applications jdat.orgjdat.orgnih.govresearchgate.net), the application of in situ and operando analytical methods could provide real-time insights into the behavior of this compound during dynamic processes.
In situ techniques allow for measurements to be taken while a process is occurring, while operando techniques go a step further by simultaneously measuring the material's performance and its structural/chemical changes under realistic operating conditions. For this compound, in situ or operando studies could involve monitoring ion release in real-time in response to changes in pH or temperature using spectroscopic or electrochemical methods. Observing the interaction of bacteria with surfaces containing this compound using environmental SEM or atomic force microscopy in liquid environments could provide dynamic information on the antimicrobial mechanism. Although specific examples of in situ or operando studies on this compound were not found in the search results, these advanced methodologies represent a frontier in understanding the dynamic behavior and long-term efficacy of such active materials.
Data Tables:
Based on the search results, here are examples of how data related to this compound characterization and performance could be presented in tables.
Table 1: Effect of this compound Concentration on Caries Penetration Depth (Derived from researchgate.netresearchgate.netresearchgate.netresearchgate.netresearchgate.net)
| This compound Concentration (wt%) | Caries Penetration at Marginal Area (Qualitative) | Approximate Depth Reduction (Relative to Control) |
| 0 (Control) | Penetration observed | - |
| 1-5 | Penetration observed | Less reduction |
| 10 | Margin remained free of caries | Significant reduction (e.g., ~1.1-1.8 mm) |
Note: This table is a conceptual representation based on qualitative and approximate quantitative findings across multiple sources researchgate.netresearchgate.netresearchgate.netresearchgate.netresearchgate.net. Specific numerical depth reduction values varied between studies.
Table 2: Effect of this compound on Microbial Count (Derived from intelliflex.org)
| Material | This compound Content (%) | Microorganism | Initial Count (CFU/mL) | Count after 24 Hours (CFU/mL) | Count after 48 Hours (CFU/mL) |
| Control Polypropylene (B1209903) | 0 | Escherichia Coli | 1.0 x 10⁵ | 3.5 x 10⁷ | 4.6 x 10⁷ |
| Polypropylene + this compound | 0.5 | Escherichia Coli | 1.0 x 10⁵ | 0 | 0 |
| Control Polyethylene | 0 | Escherichia Coli | 1.2 x 10⁵ | 2.0 x 10⁵ | 5.0 x 10⁵ |
| Polyethylene + this compound | 0.5 | Escherichia Coli | 1.2 x 10⁵ | 0 | 0 |
Note: Data extracted directly from intelliflex.org. CFU: Colony Forming Units.
Table 3: Effect of Apacider-Containing Materials on Enamel Microhardness (Derived from jdat.orgjdat.orgresearchgate.netnih.govresearchgate.net)
| Treatment Group | Change in Surface Microhardness (Relative to Baseline/Control) | Remineralization Potential |
| Apacider® AW (e.g., in adhesive paste or gel) | Significant increase | High |
| Fluoride (B91410) Varnish | Increase (comparable to Apacider in some studies) | High |
| Apacider® AW + Fluoride Varnish | Varied results depending on study parameters | Varied |
| Control (No Treatment or Blank Material) | Decrease (due to demineralization) | Low/None |
Note: This table summarizes findings across multiple studies jdat.orgjdat.orgresearchgate.netnih.govresearchgate.net. Specific microhardness values and statistical significance varied between studies and experimental conditions.
Theoretical and Computational Chemistry Studies of Apacider Aw
Quantum Mechanical Investigations of Silver and Zinc Coordination in Apatite
Quantum mechanical studies, such as Density Functional Theory (DFT) calculations, are valuable for understanding the electronic structure and bonding within materials. For Apacider AW, such investigations could theoretically shed light on how silver and zinc ions are incorporated into the apatite lattice, their preferred coordination environments, and the nature of their chemical bonds with the surrounding atoms (calcium, phosphate (B84403), oxygen, hydroxyl). This understanding is crucial for elucidating the stability of the doped apatite structure and the potential chemical states of silver and zinc that contribute to the material's properties, including the release of active ions. Despite the relevance of this topic to the composition of this compound, specific quantum mechanical studies focused on the coordination of silver and zinc within the apatite structure of this compound were not identified in the available search results.
Molecular Dynamics Simulations of Ion Diffusion and Interaction within Apatite Lattices
Molecular dynamics (MD) simulations are computational techniques used to model the physical movements of atoms and molecules over time. Applied to materials like the apatite base of this compound, MD simulations could provide dynamic insights into processes such as the diffusion of silver and zinc ions within the apatite lattice or their release into an aqueous environment. These simulations could help predict the rate of ion release, understand the diffusion pathways, and investigate the interactions between the incorporated ions and the apatite framework or surrounding medium. Such studies would be highly relevant to understanding the long-term efficacy and controlled release properties of this compound. However, no specific molecular dynamics simulations focused on ion diffusion and interaction within the apatite lattice of this compound were found in the conducted searches.
Computational Modeling of Remineralization Processes at Atomic Scale
Computational modeling at the atomic scale, including techniques like kinetic Monte Carlo or more complex reactive force field simulations, can be used to simulate the processes involved in remineralization, such as the deposition of calcium and phosphate ions onto a demineralized tooth surface. For this compound, computational modeling could potentially simulate how the compound interacts with the tooth enamel surface, facilitates the precipitation of new mineral phases, and integrates into the existing apatite structure. This could help optimize the material's composition or surface properties for enhanced remineralization. However, specific computational modeling studies simulating remineralization processes at the atomic scale involving this compound were not identified in the available search results.
Intellectual Property and Innovation Landscape in Apacider Aw Research
Analysis of Patent Literature Pertaining to Apacider AW Synthesis and Applications
Analysis of patent literature provides insight into the protected innovations related to this compound, including its methods of synthesis and its diverse applications. This compound is identified as a trade name for an inorganic antimicrobial agent developed by Sangi Co. Ltd., Tokyo, Japan. jdat.orgresearchgate.netnih.govsangi-chemical.com This material is based on apatite and contains silver and zinc metals, leveraging the properties of apatite for remineralization and the metallic ions for antibacterial effects. jdat.orgresearchgate.netnih.govsangi-chemical.com
Specific patent documents highlight the application of this compound in various fields. One notable area is its use in dental materials. Research from Khon Kaen University in Thailand has led to the development of Apacider Mangostin Adhesive Pastes (AMAP), which incorporate this compound as a remineralizing agent. jdat.orgresearchgate.netnih.gov A patent associated with this development is referenced with the number 1601000575 by Khon Kaen University. researchgate.netnih.gov This indicates intellectual property protection around specific formulations and applications of this compound in dental care, particularly for managing initial carious lesions. jdat.orgresearchgate.netnih.gov
Beyond dental applications, this compound has also been explored in the context of medical devices. A US patent application, WO1994022522A1, describes medical devices with antimicrobial properties that incorporate an antimicrobial agent. google.com This patent application specifically mentions APACIDER-AW from Sangi Group America (SGA) as a source of synthetic hydroxyapatite (B223615) in which some calcium atoms are replaced with silver ions, utilized as an antimicrobial agent within a synthetic resin material for medical device components. google.com This demonstrates intellectual property extending to the use of this compound in preventing infections in medical settings.
These patent examples illustrate that intellectual property protection for this compound focuses on its composition as a metal-containing apatite material and its applications, particularly in the biomedical and healthcare sectors.
Research on Patent Trends and Innovations Related to Apatite-Based Technologies
The innovation landscape for apatite-based technologies, which forms the foundation for materials like this compound, is dynamic and expanding. Apatite, particularly hydroxyapatite (HAp), is a widely recognized biomaterial due to its biocompatibility and osteoconductive properties, making it valuable for bone regeneration and repair. researchgate.net The global apatites market is experiencing growth, driven by increasing demand in healthcare applications such as dental implants, bioceramics, and bone grafting, as well as in the agricultural sector for fertilizers. coremarketresearch.com
Research and development activities are fostering the creation of innovative apatite materials with enhanced properties for various applications. coremarketresearch.com This includes the exploration of different types of apatite, such as carbonate apatite and chloride apatite, for uses in bone grafting, regenerative medicine, and targeted drug delivery systems. coremarketresearch.com Advancements in HAp research specifically encompass the development of nano-sized HAp particles with enhanced properties, bioresorbable implants, and personalized 3D-printed scaffolds. researchgate.net The versatility of apatite-based technologies is further broadened by combining apatite with other materials like polymers or bioceramics. researchgate.net
Patent trends in related fields, such as dental technology, also reflect a broader move towards advanced materials and techniques. While not exclusively focused on apatite composition, trends in dental implant patents, for instance, show developments in manufacturing methods, surface treatments, and the integration of digital technologies for treatment planning. researchgate.net The increasing investment in the agrifood technology sector, where apatite can be used as a phosphate (B84403) source, also indicates a fertile ground for innovation in related material applications. wipo.int
Academic-Industrial Collaborations and Technology Transfer Research in this compound Development
Academic-industrial collaborations and technology transfer play a crucial role in translating research findings into commercial products and applications. In the context of apatite-based technologies and specifically this compound, such collaborations are evident.
The development of Apacider Mangostin Adhesive Pastes (AMAP), involving this compound, is a clear example of academic-industrial collaboration. This research was conducted at Khon Kaen University in Thailand, which also holds a patent for the technology. jdat.orgresearchgate.netnih.gov this compound, a product of Sangi Co. Ltd., was utilized as a key component in this academic research project aimed at developing new agents for managing initial carious lesions. jdat.orgresearchgate.netnih.gov This collaboration demonstrates the transfer of material technology from an industrial producer (Sangi Co. Ltd.) to an academic institution (Khon Kaen University) for further research and development, leading to new applications and associated intellectual property.
More broadly, collaborations between companies and research institutions are recognized as essential for fostering innovation and accessing new markets within the apatites market. coremarketresearch.com These partnerships facilitate the development of robust solutions, accelerate the transfer of technology from the lab to the market, and help cultivate a skilled workforce with expertise relevant to industry needs. aip.org Academic institutions contribute cutting-edge knowledge and research capabilities, while industrial partners provide market insights, address real-world challenges, and offer resources for development and commercialization. psa.gov.in Technology transfer offices and incubators within universities serve as key bridges in this process, helping to transform academic inventions into commercially viable innovations. psa.gov.in The collaboration surrounding this compound and AMAP exemplifies this model, where academic research leverages an industrially produced material to create a new application, potentially leading to technology transfer back to industry for wider adoption.
Future Research Directions and Unexplored Avenues for Apacider Aw
Development of Next-Generation Apacider AW Derivatives
Future research could focus on synthesizing modified versions of this compound with enhanced or tailored properties. This might involve altering the ratio or form of incorporated silver and zinc, modifying the apatite crystal structure, or developing composite materials where this compound is integrated with other functional components. The aim would be to optimize ion release kinetics for sustained antimicrobial or remineralizing effects, improve mechanical properties when incorporated into matrices, or introduce new functionalities. Research into novel antibacterial materials and new-generation restoratives provides a broader context for such derivative development researchgate.netresearchgate.net.
Exploration of this compound in Novel Non-Dental Material Science Applications
While this compound has been explored in dental applications, its inherent properties suggest potential in a wider range of material science contexts. Existing research has indicated its use in active packaging for food, demonstrating efficacy against bacteria like Escherichia coli when incorporated into polymers such as polypropylene (B1209903) and polyethylene (B3416737) intelliflex.org. Furthermore, it is listed as a materials preservative for various products including plastics, vinyl, PVC, appliances, automobile parts, brush bristles/handles, conveyor belts, and countertops regulations.gov. Future research can delve deeper into optimizing its incorporation into these and other material systems, evaluating its long-term stability and efficacy, and exploring its potential in areas requiring antimicrobial or mineralization-promoting properties, such as medical devices, textiles, coatings, or water purification systems.
Advanced Modeling and Simulation for Predictive Performance Research
Advanced computational approaches, such as molecular dynamics simulations and finite element analysis, could be valuable tools for predicting the behavior and performance of this compound. While specific studies on modeling this compound were not found in the search results, future research could utilize these techniques to model the release rate of silver and zinc ions from the apatite matrix under various environmental conditions, simulate its interaction with different polymer matrices or biological environments, and predict the long-term stability and degradation of materials containing this compound. This could significantly accelerate the development and optimization of new derivatives and applications.
Integration with Smart Materials and Responsive Systems Research
The potential for integrating this compound into smart materials and responsive systems represents an unexplored avenue. Drawing inspiration from research into smart nanoparticles and stimuli-responsive drug delivery systems in related fields, future work could investigate developing materials where the release of antimicrobial ions or remineralizing components from this compound is triggered by specific environmental cues, such as changes in pH indicative of bacterial activity or the presence of certain enzymes researchgate.netresearchgate.net. This could lead to the creation of adaptive materials that respond dynamically to their surroundings, providing targeted and on-demand functionality.
Q & A
Q. Table 1: Key Experimental Design Components
Basic: How to conduct a systematic literature review on "this compound"?
Methodological Answer:
- Search strategy : Combine keywords (e.g., "this compound" + "pharmacokinetics" + "in vitro") with Boolean operators .
- Critical appraisal : Evaluate studies for biases (e.g., industry-funded vs. academic) and methodological rigor (e.g., sample size, replication) .
Advanced: How to resolve contradictory findings in "this compound" research?
Methodological Answer:
- Triangulate data : Compare results across methodologies (e.g., in vitro vs. in vivo models) .
- Re-evaluate protocols : Check for variability in assay conditions (e.g., pH, temperature) that may explain discrepancies .
- Leverage AI tools : Use Web of Science Research Assistant to identify highly cited studies or consensus findings via Retrieval Augmented Generation (RAG), which prioritizes semantically similar, peer-reviewed papers .
Advanced: How to optimize AI-driven tools (e.g., Web of Science Research Assistant) for "this compound" data analysis?
Methodological Answer:
- Query formulation : Use structured queries like, "Retrieve documents on 'this compound' toxicity in zebrafish models (2015–2025)" to leverage semantic search algorithms .
- Result validation : Cross-reference AI-generated summaries with primary sources, focusing on papers from high-impact journals (e.g., Journal of Medicinal Chemistry) .
- Visual analytics : Generate citation network maps to identify key researchers or emerging trends (e.g., "this compound" in drug repurposing) .
Advanced: What ethical considerations apply to "this compound" studies involving human subjects?
Methodological Answer:
- IRB compliance : Submit protocols for review, emphasizing informed consent and data anonymization .
- Conflict of interest disclosure : Declare funding sources (e.g., NIH grants) and affiliations .
- Data transparency : Share raw datasets in repositories like Figshare or Zenodo, adhering to FAIR principles .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
